Cas no 1707735-70-3 (2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid)

• Product Name: 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• CAS No: 1707735-70-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5171696
• Update Time: 2025-10-29

2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

• Inchi： 1S/C10H14N2O3/c1-10(2,3)6-12-8(13)7(9(14)15)4-5-11-12/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： CFGBVBQJWSXREV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C)(C)C)N=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

Introduction to 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1707735-70-3)

2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid, identified by its CAS number 1707735-70-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural complexity and potential applications in drug discovery and molecular medicine. The compound belongs to the pyridazine class, a heterocyclic structure characterized by a six-membered ring containing two nitrogen atoms. The presence of a carboxylic acid group at the 4-position and a ketone moiety at the 3-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists.

The structure of 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid features a branched alkyl group at the 2-position of the pyridazine ring, which contributes to its steric properties and influences its interactions with biological targets. This specific substitution pattern is rare and has been explored in limited contexts, suggesting that further investigation could uncover novel pharmacophores or lead compounds for therapeutic development. The compound’s solubility profile and stability under various conditions are also critical factors that determine its suitability for synthetic applications and biological testing.

In recent years, there has been growing interest in pyridazine derivatives as pharmacological agents due to their diverse biological activities. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The carboxylic acid functionality in 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid allows for further derivatization through esterification or amidation, enabling the creation of libraries of compounds with tailored properties. Such modifications are essential for optimizing drug-like characteristics such as bioavailability, metabolic stability, and target binding affinity.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The pyridazine core is a privileged scaffold in medicinal chemistry, often incorporated into drugs due to its ability to modulate enzyme activity and receptor interactions. For instance, certain pyridazine derivatives have been reported to inhibit kinases and other enzymes involved in signal transduction pathways. The structural features of CAS No. 1707735-70-3, including the branched alkyl substituent and the ketone group, may contribute to unique binding interactions with biological targets, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(2,2-Dimethyl-propyl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid for biological activity. Molecular docking studies have been used to predict how this compound might interact with proteins such as kinases or transcription factors. These virtual screening approaches have accelerated the discovery process by identifying potential hits that can be synthesized and tested experimentally. The integration of machine learning models with experimental data has further refined the understanding of how structural modifications influence biological activity.

The synthesis of CAS No. 1707735-70-3 involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the pyridazine ring followed by functional group interconversions to introduce the carboxylic acid and ketone moieties. Advances in catalytic processes have improved both yield and selectivity in these reactions, making it feasible to produce complex heterocycles like this one on a larger scale. Such synthetic developments are crucial for bridging the gap between academic research and industrial applications.

From a pharmaceutical perspective, the potential therapeutic applications of pyridazine derivatives are vast. These compounds have been investigated for their roles in modulating inflammatory responses by inhibiting cytokine production or blocking inflammatory signaling pathways. Additionally, some derivatives have demonstrated efficacy against resistant bacterial strains by targeting bacterial enzymes or metabolic pathways unique to pathogens. The unique structural features of CAS No. 1707735-70-3, particularly its branched alkyl substituent and dual functionality (ketone and carboxylic acid), may contribute to its versatility as a pharmacological tool.

The development of novel drug candidates requires not only innovative molecular design but also robust analytical techniques for characterization and quality control. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of compounds like CAS No. 1707735-70-3 before they proceed to preclinical testing. These methods provide detailed insights into molecular structure and dynamics, which are critical for understanding how a drug might behave within a biological system.

In conclusion,CAS No. 1707735-70-3 (also known as 2-(2, ) is a structurally interesting compound with significant potential in pharmaceutical research.